(Z)-{[2-(4-chlorophenyl)cyclopropyl](4-methoxyphenyl)methylidene}amino 4-methylbenzoate

• IUPAC Name: [(Z)-[[2-(4-chlorophenyl)cyclopropyl]-(4-methoxyphenyl)methylidene]amino] 4-methylbenzoate
• InChI: InChI=1S/C25H22ClNO3/c1-16-3-5-19(6-4-16)25(28)30-27-24(18-9-13-21(29-2)14-10-18)23-15-22(23)17-7-11-20(26)12-8-17/h3-14,22-23H,15H2,1-2H3/b27-24+
• InChI Key: AVRLGHHVAPJSTH-SOYKGTTHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)ON=C(C2CC2C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)OC
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)O/N=C(/C2CC2C3=CC=C(C=C3)Cl)\C4=CC=C(C=C4)OC
• Molecular Formula: C25H22ClNO3
• Molecular Weight: 419.9 g/mol

Description

The compound “(Z)-{2-(4-chlorophenyl)cyclopropylmethylidene}amino 4-methylbenzoate” is a chemical substance with the CAS No. 338962-93-9. It is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular formula of this compound is C25H22ClNO3. The molecular weight is approximately 419.91.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 419.90. Other physical and chemical properties such as boiling point and storage conditions are not specified in the search results.

Scientific Research Applications

The scientific research community has explored various applications of compounds related to (Z)-{2-(4-chlorophenyl)cyclopropylmethylidene}amino 4-methylbenzoate, focusing on their synthesis, antimicrobial activities, and potential for further chemical modifications. Below are detailed insights from relevant research findings.

Synthesis and Antimicrobial Activities

A study by Bektaş et al. (2007) focused on synthesizing novel triazole derivatives, including compounds structurally related to (Z)-{2-(4-chlorophenyl)cyclopropylmethylidene}amino 4-methylbenzoate. These compounds were synthesized from various ester ethoxycarbonylhydrazones and primary amines, leading to Schiff base derivatives through reactions with 4-methoxybenzaldehyde. The antimicrobial screening of these newly synthesized compounds revealed good to moderate activities against test microorganisms, suggesting their potential application in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Environmental Monitoring and Assessment

Ye et al. (2008) developed a sensitive method to measure concentrations of environmental phenols, including parabens and triclosan, in human milk using on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry. This research highlights the importance of monitoring and assessing the presence of potentially harmful chemicals, derivatives of benzophenone-like compounds, in environmental samples and biological matrices (Ye, Bishop, Needham, & Calafat, 2008).

Chemical Synthesis and Characterization

Butt et al. (2005) synthesized novel aromatic polyimides using diamines and various dianhydrides, demonstrating the versatility of chemical synthesis techniques in creating polymers with potential applications in materials science. The study illustrates how structural modifications, akin to those in (Z)-{2-(4-chlorophenyl)cyclopropylmethylidene}amino 4-methylbenzoate, can lead to materials with desirable thermal and optical properties (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Lipase and α-Glucosidase Inhibition

Research by Bekircan, Ülker, & Menteşe (2015) on novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide demonstrated significant lipase and α-glucosidase inhibition. This suggests the potential therapeutic applications of these compounds in treating diseases associated with these enzymes, underscoring the importance of chemical derivatives similar to (Z)-{2-(4-chlorophenyl)cyclopropylmethylidene}amino 4-methylbenzoate in medicinal chemistry (Bekircan, Ülker, & Menteşe, 2015).